Cas no 1487319-18-5 (1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol)

• Product Name: 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol
• CAS No: 1487319-18-5
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 5577902
• Update Time: 2025-10-28

1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-
• 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol

• Inchi： 1S/C12H18N2OS/c1-9-7-10(2)14-11(13-9)16-8-12(15)5-3-4-6-12/h7,15H,3-6,8H2,1-2H3
• InChI Key： SXCWPLGKGPSDRM-UHFFFAOYSA-N
• SMILES： C1(CSC2=NC(C)=CC(C)=N2)(O)CCCC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 394.3±22.0 °C(Predicted)
• pka: 14.45±0.20(Predicted)

Additional information on 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol

Comprehensive Overview of 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1487319-18-5)

1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1487319-18-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure featuring a cyclopentanol core linked to a 4,6-dimethylpyrimidin-2-ylsulfanyl moiety, exhibits promising properties for various applications. Its synthesis and potential uses are increasingly being explored, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol combines a five-membered cyclopentane ring with a hydroxyl group and a dimethylpyrimidine derivative. This combination imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under standard conditions. The presence of the sulfanyl (thioether) linkage enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most notable applications of 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol is in the development of novel pharmaceutical agents. Researchers are investigating its potential as a building block for drugs targeting central nervous system (CNS) disorders and metabolic diseases. The compound's ability to interact with biological targets, such as enzymes and receptors, is attributed to its unique structural features, including the pyrimidine ring, which is a common pharmacophore in drug design.

In the agrochemical sector, 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol is being explored for its potential as a precursor in the synthesis of crop protection agents. The dimethylpyrimidine moiety is known to exhibit herbicidal and fungicidal activities, and its incorporation into larger molecules could lead to the development of new, more effective pesticides. This aligns with the growing demand for sustainable and environmentally friendly agricultural solutions.

The synthesis of 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis are being employed to improve yield and efficiency. These innovations are crucial for scaling up production to meet industrial demands.

From a market perspective, the demand for 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol is expected to rise, driven by its applications in pharmaceuticals and agrochemicals. The compound's patent status and regulatory approvals will play a pivotal role in its commercial viability. Companies are investing in research to uncover new uses and optimize synthesis routes, positioning this compound as a valuable asset in the chemical industry.

Environmental and safety considerations are also critical when working with 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to adhere to green chemistry principles to ensure sustainable production practices.

In conclusion, 1-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1487319-18-5) represents a fascinating compound with broad potential in medicinal and agrochemical applications. Its unique structure, combined with ongoing research efforts, makes it a promising candidate for future innovations. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in advancing chemical and biological sciences.